Cas no 53947-90-3 (6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one)

6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one structure
53947-90-3 structure
Product Name:6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one
CAS No:53947-90-3
MF:C18H10O7
MW:338.267805576324
CID:1588765
PubChem ID:5491526
Update Time:2025-04-21

6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one
    • Daphnoretine
    • 6,7-dihydroxy-3-(2-oxochromen-7-yl)oxychromen-2-one
    • 53947-90-3
    • CHEMBL462972
    • 6,7-dihydroxy-3,7''-dicoumaryl ether
    • edgeworthin
    • DTXSID70968749
    • 2H-1-Benzopyran-2-one, 6,7-dihydroxy-3-((2-oxo-2H-1-benzopyran-7-yl)oxy)-
    • 6,7-Dihydroxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-2H-1-benzopyran-2-one
    • 2H-1-Benzopyran-2-one, 6,7-dihydroxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-
    • SCHEMBL3943410
    • BDBM50269808
    • 6,7-dihydroxy-3,7'-dicoumaryl
    • Inchi: 1S/C18H10O7/c19-12-5-10-6-16(18(22)25-15(10)8-13(12)20)23-11-3-1-9-2-4-17(21)24-14(9)7-11/h1-8,19-20H
    • InChI Key: IBZKIELXVOINHR-UHFFFAOYSA-N
    • SMILES: O(C1C=CC2C=CC(=O)OC=2C=1)C1C(=O)OC2C=C(C(=CC=2C=1)O)O

Computed Properties

  • Exact Mass: 338.0426
  • Monoisotopic Mass: 338.04265265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 625
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 102.29

6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one Related Literature

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent